Cas no 2167859-41-6 (N-(oxan-4-yl)hydrazinecarbonylmethyl acetate)

• Product Name: N-(oxan-4-yl)hydrazinecarbonylmethyl acetate
• CAS No: 2167859-41-6
• MF: C₉H₁₆N₂O₄
• MW: 216.234342575073
• CID: 5791021
• PubChem ID: 165530557
• Update Time: 2025-10-25

N-(oxan-4-yl)hydrazinecarbonylmethyl acetate Chemical and Physical Properties

Names and Identifiers

• 2167859-41-6
• [N-(oxan-4-yl)hydrazinecarbonyl]methyl acetate
• EN300-1276138
• N-(oxan-4-yl)hydrazinecarbonylmethyl acetate

• Inchi： 1S/C9H16N2O4/c1-7(12)15-6-9(13)11(10)8-2-4-14-5-3-8/h8H,2-6,10H2,1H3
• InChI Key： VQUIQRSMCOMOGP-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N(C(COC(C)=O)=O)N

Computed Properties

• Exact Mass: 216.11100700g/mol
• Monoisotopic Mass: 216.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 81.9Ų

Additional information on N-(oxan-4-yl)hydrazinecarbonylmethyl acetate

Recent Advances in the Study of N-(oxan-4-yl)hydrazinecarbonylmethyl acetate (CAS: 2167859-41-6) in Chemical Biology and Pharmaceutical Research

N-(oxan-4-yl)hydrazinecarbonylmethyl acetate (CAS: 2167859-41-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This hydrazine derivative, characterized by its unique oxan-4-yl and carbonylmethyl acetate functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of drug discovery and development.

The synthesis of N-(oxan-4-yl)hydrazinecarbonylmethyl acetate involves a multi-step process that includes the reaction of oxan-4-amine with hydrazine derivatives followed by acetylation. Researchers have optimized the reaction conditions to achieve high yields and purity, which is critical for its subsequent biological evaluation. The compound's structure has been confirmed using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry, ensuring its identity and purity for further studies.

In terms of biological activity, N-(oxan-4-yl)hydrazinecarbonylmethyl acetate has demonstrated notable effects in preclinical models. Recent findings indicate its potential as an inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. For instance, studies have shown that the compound can modulate the activity of key enzymes such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), which are implicated in chronic inflammation and cancer metastasis. These findings suggest its possible application in developing novel anti-inflammatory and anti-cancer therapies.

Furthermore, the pharmacokinetic properties of N-(oxan-4-yl)hydrazinecarbonylmethyl acetate have been investigated to assess its suitability as a drug candidate. Preliminary data indicate favorable absorption and distribution profiles, although further studies are needed to evaluate its metabolism and excretion. Researchers are also exploring its potential synergistic effects when combined with existing therapeutic agents, which could enhance its efficacy and reduce side effects.

Despite these promising results, challenges remain in the development of N-(oxan-4-yl)hydrazinecarbonylmethyl acetate as a therapeutic agent. Issues such as stability under physiological conditions, potential toxicity, and scalability of synthesis need to be addressed. Ongoing research aims to overcome these hurdles through structural modifications and formulation improvements.

In conclusion, N-(oxan-4-yl)hydrazinecarbonylmethyl acetate (CAS: 2167859-41-6) represents a promising compound in chemical biology and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation. Continued research efforts will be essential to fully elucidate its therapeutic potential and translate these findings into clinical applications.